Cas no 106941-22-4 (4-(aminomethyl)-2-iodoaniline)

4-(Aminomethyl)-2-iodoaniline is a versatile aromatic compound featuring both an aminomethyl (–CH₂NH₂) and an iodo (–I) substituent on an aniline backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of reactive functional groups allows for selective modifications, such as cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) via the iodine moiety, while the aminomethyl group enables further derivatization. Its high purity and stability under controlled conditions ensure reliable performance in complex synthetic pathways. This compound is particularly useful in the development of bioactive molecules and advanced materials requiring precise functionalization.
4-(aminomethyl)-2-iodoaniline structure
4-(aminomethyl)-2-iodoaniline structure
Product Name:4-(aminomethyl)-2-iodoaniline
CAS No:106941-22-4
MF:C7H9IN2
MW:248.064233541489
MDL:MFCD06213805
CID:1185245
PubChem ID:10354623
Update Time:2025-05-28

4-(aminomethyl)-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

    • 4-(aminomethyl)-2-iodoaniline
    • (4-amino-3-iodo-phenyl)-methyl-amine
    • Benzenemethanamine, 4-amino-3-iodo-
    • ACMC-20mary
    • 4-amino-3-iodobenzylamine
    • SureCN1853049
    • CTK0G3171
    • (4-amino-3-iodo-phenyl)-methyl-amine; Benzenemethanamine, 4-amino-3-iodo-; ACMC-20mary; 4-amino-3-iodobenzylamine; SureCN1853049; CTK0G3171;
    • EN300-2980608
    • XAEMKYWFXUEWGD-UHFFFAOYSA-N
    • DTXSID90438616
    • 3-iodo-4-aminobenzylamine
    • SCHEMBL1853049
    • 106941-22-4
    • DB-117566
    • MDL: MFCD06213805
    • Inchi: 1S/C7H9IN2/c8-6-3-5(4-9)1-2-7(6)10/h1-3H,4,9-10H2
    • InChI Key: XAEMKYWFXUEWGD-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(=C1)CN)N

Computed Properties

  • Exact Mass: 247.98067
  • Monoisotopic Mass: 247.98105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
  • LogP: 2.61360

4-(aminomethyl)-2-iodoaniline Pricemore >>

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